3,6-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)-1-benzothiophene-2-carboxamide

• Molecular Formula: C21H19Cl2NO4S2
• Molecular Weight: 484.4 g/mol
• IUPAC Name: 3,6-dichloro-N-(1,1-dioxothiolan-3-yl)-N-[(4-methoxyphenyl)methyl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C21H19Cl2NO4S2/c1-28-16-5-2-13(3-6-16)11-24(15-8-9-30(26,27)12-15)21(25)20-19(23)17-7-4-14(22)10-18(17)29-20/h2-7,10,15H,8-9,11-12H2,1H3
• InChI Key: FLFOQWGGRUAZQB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN(C2CCS(=O)(=O)C2)C(=O)C3=C(C4=C(S3)C=C(C=C4)Cl)Cl

Description

3,6-Dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)-1-benzothiophene-2-carboxamide is a benzothiophene-derived carboxamide featuring dual chloro substituents at positions 3 and 6 of the benzothiophene core. The compound’s structure includes a 1,1-dioxidotetrahydrothiophen-3-yl (sulfone-containing) group and a 4-methoxybenzyl moiety as N-substituents.

Biological Activity

3,6-Dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)-1-benzothiophene-2-carboxamide is a synthetic compound characterized by a complex structure that incorporates a benzothiophene core. Its molecular formula is $C_{21}H_{19}Cl_{2}N_{2}O_{4}S_{2}$, with a molecular weight of approximately 518.9 g/mol. This compound has garnered interest in medicinal chemistry due to its potential biological activities, particularly in antimicrobial, anticancer, and anti-inflammatory applications.

Antimicrobial Properties

Research indicates that derivatives of benzothiophene, including the compound , exhibit significant antimicrobial activity. For instance, studies have shown that related compounds can have minimum inhibitory concentrations (MIC) as low as 16 µg/mL against Gram-positive bacteria and fungi . The presence of halogen substitutions, particularly chlorine at the 3 and 6 positions of the benzothiophene ring, appears to enhance the antimicrobial efficacy of these compounds.

Anticancer Activity

Benzothiophene derivatives are also being explored for their anticancer properties. The structural features of 3,6-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)-1-benzothiophene-2-carboxamide suggest potential interactions with various biological targets involved in cancer progression. Preliminary studies indicate that modifications in the benzothiophene structure can lead to increased cytotoxicity against cancer cell lines .

Anti-inflammatory Effects

The compound may also possess anti-inflammatory properties, which are common among thiophene derivatives. The modulation of inflammatory pathways by benzothiophene derivatives has been documented, suggesting that this compound could be effective in treating conditions characterized by inflammation .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship (SAR) is crucial for optimizing the biological activity of this compound. The following table summarizes key structural features and their potential impact on biological activity:

Structural Feature	Impact on Activity
Chlorine Substituents (positions 3 and 6)	Enhance antimicrobial and anticancer activity
Dioxidotetrahydrothiophenyl Group	May improve metabolic stability
Methoxybenzyl Substituent	Potentially increases binding affinity

Research Findings

Recent studies have focused on synthesizing and evaluating various derivatives of benzothiophene to identify compounds with enhanced biological profiles. For example:

• A study reported that chloro-substituted derivatives exhibited notable antimicrobial activity against Staphylococcus aureus and Candida albicans with MIC values ranging between 64 µg/mL to 256 µg/mL .
• Another investigation highlighted the importance of specific functional groups in enhancing the potency of these compounds as GIRK channel activators, which are relevant for neurological applications .

Case Studies

• Antimicrobial Efficacy : In a comparative study involving several benzothiophene derivatives, it was found that those with a hydroxymethyl group at specific positions demonstrated superior inhibitory effects against Gram-positive bacteria .
• Cytotoxicity Assessment : A series of compounds structurally related to 3,6-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)-1-benzothiophene-2-carboxamide were tested against various cancer cell lines. Results indicated a correlation between increased chlorination and enhanced cytotoxic effects .

Scientific Research Applications

Antimicrobial Properties

Research indicates that derivatives of benzothiophene, including this compound, exhibit significant antimicrobial activity. Key findings include:

• Minimum Inhibitory Concentration (MIC) : Related compounds have shown MIC values as low as 16 µg/mL against Gram-positive bacteria and fungi. The presence of chlorine substitutions enhances this efficacy.

Anticancer Activity

The structural characteristics of this compound suggest potential interactions with biological targets involved in cancer progression:

• Cytotoxicity : Preliminary studies indicate that modifications to the benzothiophene structure can lead to increased cytotoxicity against various cancer cell lines. For example, compounds with similar structures have demonstrated selective cytotoxic effects in HeLa cancer cells .

Anti-inflammatory Effects

The compound may also possess anti-inflammatory properties:

• Mechanism : The modulation of inflammatory pathways by benzothiophene derivatives has been documented, suggesting potential applications in treating inflammatory conditions .

Drug Development

The unique chemical structure of 3,6-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)-1-benzothiophene-2-carboxamide makes it a candidate for drug development aimed at:

• COX-2 Inhibition : It has been identified as a potential COX-2 inhibitor, which could be beneficial for treating pain and inflammation .
• Antimalarial Activity : The compound has also been explored for its potential as an inhibitor of PfENR (Plasmodium falciparum enoyl-acyl carrier protein reductase), indicating possible applications in malaria treatment .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Feature	Target Compound	Compound A	Compound B	Compound C
Core Structure	Benzothiophene	Benzofuran	Benzothiophene	Benzothiophene
Substituents (Core)	3,6-Dichloro	3,6-Dimethyl	3-Chloro, 6-methyl	3-Chloro, 6-methyl
N-Substituent 1	1,1-Dioxidotetrahydrothiophen-3-yl	1,1-Dioxidotetrahydrothiophen-3-yl	Cyclohexyl	1,1-Dioxidotetrahydrothiophen-3-yl
N-Substituent 2	4-Methoxybenzyl	4-Ethoxybenzyl	4-{[(3-chloro-6-methyl-benzothien-2-yl)carbonyl]amino}cyclohexyl	3-Methoxybenzyl
Molecular Formula	C21H20Cl2N2O4S2*	C25H27NO5S	C26H24Cl2N2O2S2	C22H22ClNO4S2
Molecular Weight (g/mol)	~500 (estimated)	483.5	531.5	464.0

*Estimated based on structural similarity to Compound C.

Key Observations:

Core Heterocycle : The benzothiophene core (target compound, B, C) vs. benzofuran (A) influences electronic properties and steric bulk. Benzothiophene’s sulfur atom may enhance π-π stacking or hydrophobic interactions compared to benzofuran’s oxygen .

Halogenation: The target compound’s 3,6-dichloro substitution contrasts with mono-chloro (B, C) or methyl groups (A). Dichloro substitution typically increases lipophilicity and may improve target binding affinity in halogen-bond-prone systems .

N-Substituents: The 4-methoxybenzyl group (target) vs. 4-ethoxybenzyl (A) or 3-methoxybenzyl (C) affects steric and electronic profiles. Methoxy groups enhance solubility relative to ethoxy, while positional isomers (3- vs. 4-methoxy) alter binding site accessibility . The sulfone group in the tetrahydrothiophene ring (target, A, C) may improve metabolic stability and solubility compared to non-sulfonated analogs .

Functional Implications

While direct activity data are unavailable, inferences can be drawn from structural trends:

• Potency: Dichloro substitution (target) may confer higher potency than mono-chloro (B, C) or methyl-substituted (A) analogs, as seen in kinase inhibitors where chloro groups enhance ATP-binding pocket interactions .
• Selectivity : The 4-methoxybenzyl group (target) could reduce off-target effects compared to 3-methoxybenzyl (C), as para-substituted benzyl groups often exhibit better steric compatibility with enzyme active sites .

Q & A

Q. What are the critical steps and optimization strategies for synthesizing this compound?

The synthesis involves multi-step organic reactions, including:

• Nucleophilic substitution for introducing the dioxidotetrahydrothiophenyl group.
• Amidation to couple the benzothiophene core with the methoxybenzyl moiety.
• Chlorination at the 3,6-positions of the benzothiophene ring.

Key Optimization Parameters ():

Parameter	Typical Range	Impact on Yield/Purity
Temperature	0–60°C	Higher temps risk side reactions (e.g., oxidation).
Solvent	DMF, THF, DCM	Polar aprotic solvents enhance reaction rates.
pH Control	Neutral to slightly basic	Prevents hydrolysis of amide bonds.

Methodological Tip : Use thin-layer chromatography (TLC) or HPLC for real-time monitoring of intermediate formation .

Q. Which spectroscopic techniques are essential for structural confirmation?

• NMR Spectroscopy :
  • ¹H NMR : Identifies methoxybenzyl protons (δ 3.8–4.2 ppm) and tetrahydrothiophene sulfone protons (δ 2.5–3.5 ppm).
  • ¹³C NMR : Confirms carboxamide carbonyl signals (δ 165–170 ppm) .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) validates molecular weight (e.g., [M+H]⁺ expected at m/z ~550–570) .

Common Pitfalls : Impurities from incomplete chlorination can distort NMR signals. Use column chromatography for purification .

Advanced Research Questions

Q. How can researchers design experiments to identify biological targets and mechanisms of action?

Stepwise Approach :

In Silico Screening : Perform molecular docking with targets like cyclooxygenase-2 (COX-2) or kinases, leveraging the compound’s dichloro and sulfone groups for hydrophobic interactions .

In Vitro Assays :

• Enzyme Inhibition : Test IC₅₀ values against COX-2 or proteases using fluorogenic substrates.
• Cell-Based Assays : Evaluate antiproliferative activity in cancer cell lines (e.g., MTT assay) .

Data Contradiction Analysis : If bioactivity varies across studies, compare:

• Substituent Effects : Methoxy vs. chloro groups alter target affinity (see Table 1 ) .
• Assay Conditions : pH or serum proteins may affect compound stability.

Q. Table 1: Structural Analogues and Activity Trends

Compound Modification	Biological Activity (IC₅₀)	Reference
Methoxy → Chloro	COX-2 inhibition ↓ 30%
Benzothiophene → Benzamide	Anticancer activity ↑ 2-fold

Q. How can researchers address discrepancies in reported pharmacokinetic (PK) properties?

Case Study : Conflicting oral bioavailability (20–40% in rodent models). Methodological Solutions :

• Metabolic Stability Assays : Use liver microsomes to identify oxidation hotspots (e.g., sulfone group susceptibility) .
• Formulation Adjustments : Co-administer with CYP450 inhibitors (e.g., ketoconazole) to enhance bioavailability .

Advanced Tool : Physiologically Based Pharmacokinetic (PBPK) Modeling predicts tissue distribution and guides dosing regimens .

Q. What strategies are effective for elucidating structure-activity relationships (SAR)?

Systematic SAR Workflow :

Synthesize Analogues : Vary substituents (e.g., replace methoxy with ethoxy or halogen).

Benchmark Activity : Test against a panel of biological targets (e.g., inflammation, cancer).

Computational Analysis : Use QSAR models to correlate electronic properties (e.g., Hammett σ) with activity .

Critical Finding : The dichloro-benzothiophene core is indispensable for >90% of observed activity, while the sulfone group modulates solubility .

Q. Data Interpretation and Validation

Q. How should researchers validate contradictory results in cytotoxicity assays?

• Replicate Experiments : Ensure consistency in cell passage number and culture media.
• Control for Redox Interference : The sulfone group may generate false positives in MTT assays; use ATP-based assays (e.g., CellTiter-Glo) .

Q. Table 2: Common Assay Artifacts and Solutions

Artifact Source	Mitigation Strategy
Compound aggregation	Use DMSO ≤0.1% or add detergents.
Light sensitivity (chloro groups)	Conduct assays in dark.

Q. Future Research Directions

• Target Deconvolution : Apply chemoproteomics to identify binding partners .
• In Vivo Efficacy : Prioritize xenograft models with PK/PD integration to optimize dosing .